Cas no 1265236-35-8 (4-Chloro-3-(cyclopropylmethoxy)aniline)

• Product Name: 4-Chloro-3-(cyclopropylmethoxy)aniline
• CAS No: 1265236-35-8
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD19625029
• CID: 2135206
• Update Time: 2025-06-09

4-Chloro-3-(cyclopropylmethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-?chloro-?3-?(cyclopropylmethoxy)?Benzenamine
• 4-chloro-3-(cyclopropylmethoxy)aniline
• HUESKYBITFJHAL-UHFFFAOYSA-N
• KM3574
• 4-chloro-3-cyclopropylmethoxy-phenylamine
• 4-Chloro-3-(cyclopropylmethoxy)aniline

• MDL： MFCD19625029
• Inchi： 1S/C10H12ClNO/c11-9-4-3-8(12)5-10(9)13-6-7-1-2-7/h3-5,7H,1-2,6,12H2
• InChI Key： HUESKYBITFJHAL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OCC1CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Chloro-3-(cyclopropylmethoxy)aniline

4-Chloro-3-(cyclopropylmethoxy)aniline (CAS No. 1265236-35-8): A Comprehensive Overview

4-Chloro-3-(cyclopropylmethoxy)aniline (CAS No. 1265236-35-8) is a versatile compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This aromatic amine features a unique combination of a chloro substituent and a cyclopropylmethoxy group, which imparts distinct chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, physicochemical properties, and potential applications of 4-Chloro-3-(cyclopropylmethoxy)aniline.

Chemical Structure and Synthesis

The molecular formula of 4-Chloro-3-(cyclopropylmethoxy)aniline is C₁₀H₁₄ClNO. The compound consists of an aniline core with a chlorine atom at the para position and a cyclopropylmethoxy group at the meta position. The cyclopropylmethoxy group is particularly noteworthy due to its strained ring structure, which can influence the compound's reactivity and stability.

The synthesis of 4-Chloro-3-(cyclopropylmethoxy)aniline can be achieved through several routes. One common method involves the reaction of 4-chloro-3-nitrophenol with cyclopropylmethyl chloride in the presence of a base, followed by reduction of the nitro group to an amine. Another approach involves the direct alkylation of 4-chloroaniline with cyclopropylmethyl chloride using a suitable catalyst. These synthetic strategies have been optimized to improve yield and purity, making the compound readily available for various applications.

Physicochemical Properties

4-Chloro-3-(cyclopropylmethoxy)aniline exhibits several key physicochemical properties that make it suitable for diverse applications. The compound is a white to off-white solid with a melting point ranging from 70 to 75°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The presence of the amine group makes it basic, and it can form salts with acids.

The electronic properties of 4-Chloro-3-(cyclopropylmethoxy)aniline are influenced by the electron-withdrawing chlorine atom and the electron-donating cyclopropylmethoxy group. This electronic balance results in unique spectroscopic characteristics, which can be exploited in analytical methods such as UV/Vis spectroscopy and NMR spectroscopy.

Potential Applications

4-Chloro-3-(cyclopropylmethoxy)aniline has shown promise in various fields due to its unique chemical structure and properties. In pharmaceutical research, it has been investigated as a lead compound for developing new drugs targeting specific receptors or enzymes. For instance, recent studies have explored its potential as an inhibitor of certain kinases involved in cancer progression.

In agrochemicals, 4-Chloro-3-(cyclopropylmethoxy)aniline has been used as an intermediate in the synthesis of herbicides and fungicides. Its ability to enhance the efficacy and selectivity of these compounds makes it a valuable building block in crop protection formulations.

In materials science, the compound has been utilized in the development of functional polymers and coatings. The presence of the amine group allows for easy functionalization, enabling the creation of materials with tailored properties such as improved adhesion, flexibility, and thermal stability.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-Chloro-3-(cyclopropylmethoxy)aniline is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

Conclusion

4-Chloro-3-(cyclopropylmethoxy)aniline (CAS No. 1265236-35-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, its importance in various industries is likely to grow.